Cas no 116529-65-8 (2-bromo-6-chlorobenzoyl Chloride)

• Product Name: 2-bromo-6-chlorobenzoyl Chloride
• CAS No: 116529-65-8
• MF: C₇H₃BrCl₂O
• MW: 253.908119440079
• MDL: MFCD03789161
• CID: 1208045
• PubChem ID: 2756870
• Update Time: 2025-05-21

2-bromo-6-chlorobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-chlorobenzoyl Chloride
• AG-A-38301
• AC1MBUK1
• CTK6G5374
• 2-bromo-6-chloro-benzoyl chloride
• 2-Brom-6-chlor-benzoylchlorid
• KB-169050
• 2-Bromo-6-chlorobenzoyl choride
• 2-bromo-6-chlorobenzoic acid chloride
• SCHEMBL2844436
• 2-Bromo-6-chlorobenzoylchloride
• J-003453
• DTXSID20373602
• DA-26756
• 2-Bromo-6-chlorobenzoyl chloride, AldrichCPR
• AKOS026671521
• 116529-65-8
• PXDYMOLKOWSZGA-UHFFFAOYSA-N
• E89703

• MDL： MFCD03789161
• Inchi： 1S/C7H3BrCl2O/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H
• InChI Key： PXDYMOLKOWSZGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(=O)Cl)Cl

Computed Properties

• Exact Mass: 251.87400
• Monoisotopic Mass: 251.87443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.48150

2-bromo-6-chlorobenzoyl Chloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-6-chlorobenzoyl Chloride

Comprehensive Analysis of 2-Bromo-6-Chlorobenzoyl Chloride (CAS No. 116529-65-8): Properties, Applications, and Industry Trends

2-Bromo-6-chlorobenzoyl chloride (CAS 116529-65-8) is a highly specialized benzoyl chloride derivative with significant relevance in modern organic synthesis and pharmaceutical intermediates. This halogenated compound features a unique molecular structure combining bromine and chlorine substituents, which contribute to its distinctive reactivity profile. As researchers increasingly seek halogenated building blocks for drug discovery, compounds like 2-bromo-6-chlorobenzoyl chloride have gained attention in patent literature and academic journals.

The compound's dual halogen functionality makes it particularly valuable for cross-coupling reactions, a topic frequently searched in chemical databases. Recent studies highlight its utility in Suzuki-Miyaura coupling and Buchwald-Hartwig amination, addressing the growing demand for heterocyclic compound synthesis. Industry reports indicate rising interest in such multifunctional intermediates as pharmaceutical companies develop targeted therapies and small molecule drugs.

From a physicochemical perspective, 2-bromo-6-chlorobenzoyl chloride typically appears as a light yellow to amber liquid with a characteristic acyl chloride odor. Its molecular weight of 253.91 g/mol and precise halogen positioning (ortho-bromo and meta-chloro relative to the carbonyl) create steric and electronic effects that influence its reaction selectivity. These characteristics are frequently discussed in forums about regioselective transformations and directed ortho-metalation strategies.

The compound's stability profile warrants careful handling under inert atmospheres, a subject often queried in chemical handling FAQs. While not hygroscopic, it demonstrates moderate sensitivity to moisture, requiring storage conditions similar to other acid chlorides. This aligns with current industry focus on compound stability optimization and reagent shelf-life extension techniques.

In pharmaceutical applications, 116529-65-8 serves as a precursor for various biologically active molecules. Patent analysis reveals its incorporation into kinase inhibitor scaffolds and antiviral agents, addressing trending research areas like RNA-targeting therapeutics. The halogenated benzoyl moiety proves particularly valuable for creating molecular diversity in high-throughput screening libraries.

Environmental considerations surrounding halogenated compounds have led to innovations in green chemistry approaches for derivatives of 2-bromo-6-chlorobenzoyl chloride. Recent publications discuss catalytic methods to minimize waste generation during transformations, responding to searches about sustainable halogen chemistry. The compound's atom economy in various reactions makes it attractive for process chemistry optimization.

Analytical characterization of CAS 116529-65-8 typically involves GC-MS, HPLC, and NMR spectroscopy techniques. The distinctive 13C NMR shifts of the carbonyl carbon (typically 165-170 ppm) and halogen-affected protons provide clear identification markers, a topic frequently explored in spectral interpretation guides. Quality control protocols emphasize purity verification through multiple analytical methods.

The global market for halogenated benzoyl chlorides shows steady growth, driven by demand from contract research organizations and generic drug manufacturers. Supply chain data indicates particular interest in Asia-Pacific regions, coinciding with increased searches for specialty chemical suppliers. Current price trends reflect the compound's position as a low-volume high-value intermediate in fine chemical production.

Future research directions for 2-bromo-6-chlorobenzoyl chloride derivatives may explore their potential in material science applications, particularly in organic electronic materials. The compound's electron-withdrawing characteristics and aromatic stability make it a candidate for developing novel conjugated polymers, addressing growing interest in organic semiconductors.

Safety data sheets emphasize standard precautions for reactive carbonyl compounds, with particular attention to vapor control and personal protective equipment. These protocols align with industry-wide movements toward laboratory safety enhancement and exposure minimization strategies, frequently searched topics in chemical safety databases.